5-[(E)-2-anilinoethenyl]-3-[(2,4-dichlorophenyl)methylsulfanyl]-1,2-thiazole-4-carbonitrile

• IUPAC Name: 5-[(E)-2-anilinoethenyl]-3-[(2,4-dichlorophenyl)methylsulfanyl]-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C19H13Cl2N3S2/c20-14-7-6-13(17(21)10-14)12-25-19-16(11-22)18(26-24-19)8-9-23-15-4-2-1-3-5-15/h1-10,23H,12H2/b9-8+
• InChI Key: RIIWKWDNZRQXRK-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC=CC2=C(C(=NS2)SCC3=C(C=C(C=C3)Cl)Cl)C#N
• Isomeric SMILES: C1=CC=C(C=C1)N/C=C/C2=C(C(=NS2)SCC3=C(C=C(C=C3)Cl)Cl)C#N
• Molecular Formula: C19H13Cl2N3S2
• Molecular Weight: 418.4 g/mol

Description

The compound “5-[(E)-2-anilinoethenyl]-3-[(2,4-dichlorophenyl)methylsulfanyl]-1,2-thiazole-4-carbonitrile” is a chemical substance with the molecular formula C19H13Cl2N3S2. It has a molecular weight of 418.4 g/mol.

Molecular Structure Analysis

The molecular structure of this compound can be found in various chemical databases. Each entry in these databases is identified by a unique identifier, such as the CID number in the PubChem database.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be found in various chemical databases. These databases provide information such as the compound’s structure, chemical names, physical and chemical properties, classification, patents, literature, and biological activities.

Scientific Research Applications

Synthesis and Chemical Transformations

• The synthesis of thieno-extended purines and the first example of the imidazo[4′,5′:4,5]thieno[3,2-d]pyrimidine ring system have been reported, which indicates the compound's potential in forming complex heterocyclic systems (Hawkins, Iddon, & Longthorne, 1995).
• Research on the synthesis and reactions of 6-methylsulfanyl-2,4-dithioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile has been conducted, which is relevant for understanding the chemical behavior of similar compounds (Briel, Franz, & Dobner, 2002).

Unexpected Chemical Reactions

• A study reported an unexpected result of thiophosphorylation of a 6-aminopyrano[2,3-c]pyrazole-5-carbonitrile derivative, leading to the formation of a new heterocyclic system, which highlights the unpredictability and novelty in chemical reactions involving such compounds (Dotsenko et al., 2019).

Corrosion Inhibition

• Pyranopyrazole derivatives have been synthesized and investigated as inhibitors for mild steel corrosion in acidic solutions, suggesting the potential application of similar compounds in corrosion prevention (Yadav, Gope, Kumari, & Yadav, 2016).

Novel Derivatives and Reactions

• The synthesis of novel thiazole and pyrrolothiadiazine derivatives from aldehyde thiosemicarbazones has been explored, indicating the versatility of such compounds in creating diverse derivatives (Gomaa, Hassan, & Shehatta, 2006).

Potential in Drug Development

• The coordinated compliance of chloro-methyl and bromo-methyl exchange rule in two dihydrofuran carbonitrile derivatives was studied, which could have implications in drug development (Swamy et al., 2020).